Cas no 1215898-30-8 (4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol)

• Product Name: 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol
• CAS No: 1215898-30-8
• MF: C₁₀H₁₅NO₃
• MW: 200.249488115311
• CID: 5231216
• Update Time: 2025-07-19

4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methoxy-α-[(methyl-d3-amino)methyl]benzenemethanol (ACI)
• 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol

• Inchi： 1S/C10H15NO3/c1-11-6-9(13)7-3-4-8(12)10(5-7)14-2/h3-5,9,11-13H,6H2,1-2H3/i1D3
• InChI Key： JWJCTZKFYGDABJ-FIBGUPNXSA-N
• SMILES： C(C1C=CC(O)=C(OC)C=1)(O)CNC([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol

Comprehensive Analysis of 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol (CAS No. 1215898-30-8)

In the realm of fine chemicals and pharmaceutical intermediates, 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol (CAS No. 1215898-30-8) has garnered significant attention due to its unique structural properties and potential applications. This deuterated compound, featuring a methyl-d3 group, is increasingly relevant in drug discovery and metabolic studies, aligning with the growing demand for stable isotope-labeled compounds in modern research.

The molecular structure of 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol combines a benzyl alcohol core with methoxy and hydroxy substituents, along with a strategically placed deuterated methyl-d3-amino moiety. This configuration makes it particularly valuable for deuterium labeling studies, where researchers seek to understand drug metabolism pathways or improve pharmacokinetic profiles. The compound's CAS registry number (1215898-30-8) serves as its unique identifier in chemical databases and regulatory documentation.

Recent scientific literature highlights the importance of deuterated compounds like 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol in addressing contemporary challenges in medicinal chemistry. The "deuterium switch" strategy, which involves replacing hydrogen with deuterium to modify metabolic stability, has become a hot topic in drug development circles. This approach can potentially extend drug half-lives without significantly altering pharmacological activity, making compounds with methyl-d3 groups particularly valuable for pharmaceutical researchers.

From a synthetic chemistry perspective, the preparation of 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol requires specialized expertise in deuterium incorporation techniques. The process typically involves protected group chemistry to selectively introduce the methyl-d3-amino functionality while preserving the phenolic hydroxy group. Advanced analytical methods such as deuterium NMR and mass spectrometry are essential for quality control, ensuring the proper placement and isotopic purity of the deuterium atoms.

The compound's potential applications extend beyond pharmaceutical research. In the field of analytical chemistry standards, 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol could serve as an internal standard for mass spectrometry-based quantification methods. Its deuterated nature provides the necessary mass shift for discrimination from non-labeled analogs, addressing the increasing need for precise analytical techniques in environmental monitoring and food safety testing.

Market trends indicate growing interest in isotope-labeled compounds, with particular emphasis on their use in drug metabolism studies and bioavailability research. The unique properties of 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol position it as a valuable tool for these applications. Researchers frequently search for information on "deuterated drug intermediates" and "stable isotope labeling techniques," reflecting the compound's relevance to current scientific inquiries.

Quality considerations for 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol include not only chemical purity but also isotopic enrichment levels. Suppliers typically provide certificates of analysis detailing these parameters, as even minor variations in deuterium content can significantly impact research outcomes. The compound's storage and handling require attention to moisture sensitivity, common to many deuterated organic compounds.

Future research directions involving CAS No. 1215898-30-8 may explore its utility in neurotransmitter analog synthesis or as a building block for more complex deuterated molecules. The scientific community continues to investigate the broader implications of deuterium incorporation in medicinal compounds, making this area particularly dynamic and promising for innovative applications of 4-Hydroxy-3-methoxy-a-(methyl-d3-amino)methylbenzenemethanol.